Cas no 1205841-05-9 (2-(4-Chloro-1H-pyrazol-1-yl)propanamide)

2-(4-Chloro-1H-pyrazol-1-yl)propanamide is a specialized chemical compound featuring a pyrazole core substituted with a chloro group at the 4-position and a propanamide moiety at the 1-position. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The chloro group enhances electrophilic substitution potential, while the propanamide side chain offers versatility for further functionalization. Its well-defined molecular architecture ensures consistent performance in heterocyclic chemistry applications, particularly in the development of biologically active molecules. The compound is characterized by high purity and stability, making it suitable for research and industrial-scale processes requiring precise control over reaction pathways.

2-(4-Chloro-1H-pyrazol-1-yl)propanamide structure

1205841-05-9 structure

Product Name:2-(4-Chloro-1H-pyrazol-1-yl)propanamide

CAS No:1205841-05-9

MF:C₆H₈ClN₃O

MW:173.600219726563

MDL:MFCD15146438

CID:4685536

Update Time:2025-05-28

2-(4-Chloro-1H-pyrazol-1-yl)propanamide Chemical and Physical Properties

Names and Identifiers

- 2-(4-chloro-1H-pyrazol-1-yl)propanamide
- 2-(4-chloropyrazolyl)propanamide
- STL414564
- 2-(4-chloropyrazol-1-yl)propanamide
- ST45255808
- T3701
- 1H-pyrazole-1-acetamide, 4-chloro-alpha-methyl-
- 2-(4-Chloro-1H-pyrazol-1-yl)propanamide
- MDL： MFCD15146438
- Inchi： 1S/C6H8ClN3O/c1-4(6(8)11)10-3-5(7)2-9-10/h2-4H,1H3,(H2,8,11)
- InChI Key： QNZUGPYSCSYISP-UHFFFAOYSA-N
- SMILES： ClC1C=NN(C=1)C(C(N)=O)C

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 164
Topological Polar Surface Area: 60.9

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Chemenu	CM488722-1g	2-(4-Chloro-1H-pyrazol-1-yl)propanamide	1205841-05-9	97%	1g	$400	2022-06-14
TRC	C278945-100mg	2-(4-Chloro-1H-pyrazol-1-yl)propanamide	1205841-05-9		100mg	$ 230.00	2022-04-01
TRC	C278945-250mg	2-(4-Chloro-1H-pyrazol-1-yl)propanamide	1205841-05-9		250mg	$ 470.00	2022-04-01
TRC	C278945-500mg	2-(4-Chloro-1H-pyrazol-1-yl)propanamide	1205841-05-9		500mg	$ 750.00	2022-04-01
abcr	AB408449-500 mg	2-(4-Chloro-1H-pyrazol-1-yl)propanamide	1205841-05-9		500MG	€373.00	2022-03-02
abcr	AB408449-1 g	2-(4-Chloro-1H-pyrazol-1-yl)propanamide	1205841-05-9		1g	€447.00	2022-03-02
abcr	AB408449-5 g	2-(4-Chloro-1H-pyrazol-1-yl)propanamide	1205841-05-9		5g	€1,187.00	2022-03-02
abcr	AB408449-500mg	2-(4-Chloro-1H-pyrazol-1-yl)propanamide; .	1205841-05-9		500mg	€397.00	2025-04-22
abcr	AB408449-1g	2-(4-Chloro-1H-pyrazol-1-yl)propanamide; .	1205841-05-9		1g	€477.00	2025-04-22
abcr	AB408449-5g	2-(4-Chloro-1H-pyrazol-1-yl)propanamide; .	1205841-05-9		5g	€1277.00	2025-04-22